Cas no 2639372-17-9 ((2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid)

• Product Name: (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid
• CAS No: 2639372-17-9
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 5640316
• PubChem ID: 165899020
• Update Time: 2025-06-14

(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28228634
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-4-hydroxybutanoic acid
• 2639372-17-9
• (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid

• Inchi： 1S/C20H21NO5/c1-21(18(10-11-22)19(23)24)20(25)26-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18,22H,10-12H2,1H3,(H,23,24)/t18-/m1/s1
• InChI Key： SBQTXEKVLUEUEL-GOSISDBHSA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)CCO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 355.14197277g/mol
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.1Ų

Additional information on (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid

Research Brief on (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid (CAS: 2639372-17-9)

In recent years, the compound (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid (CAS: 2639372-17-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxybutanoic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on optimizing the synthesis of (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also investigated its stability under various conditions, which is critical for its application in pharmaceutical formulations.

One of the key findings from recent research is the role of this compound in the development of peptide-based drugs. Its ability to act as a protected amino acid derivative allows for the efficient synthesis of complex peptides with enhanced bioavailability and therapeutic efficacy. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) techniques has been demonstrated, making it a valuable tool for researchers in the field.

Another area of interest is the potential use of (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid in targeted drug delivery systems. The hydroxybutanoic acid moiety can be functionalized to attach targeting ligands, enabling the precise delivery of therapeutic agents to specific tissues or cells. This approach holds promise for reducing off-target effects and improving the overall safety profile of drug candidates.

In conclusion, (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid (CAS: 2639372-17-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to explore its potential, and further advancements in synthesis and application are expected to emerge in the near future. Researchers and industry professionals are encouraged to stay updated on the latest developments in this area to leverage its full potential.